Cas no 95975-55-6 (Guggulsterone)

• Product Name: Guggulsterone
• CAS No: 95975-55-6
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 61818
• PubChem ID: 146898
• Update Time: 2025-10-28

Guggulsterone Chemical and Physical Properties

Names and Identifiers

• (Z)-Guggulsterone
• (17Z)-Pregna-4,17(20)-diene-3,16-dione
• Guggulsterone
• Guggulsterone E&Z
• (4,17(20)t)-Pregnadien-3,16-dion
• 4,17(20)-Z-pregnadiene-3,16-dione
• CIS GUGGULSTERONE
• E-guggulsterone
• GUGGULESTERONE Z
• GUGGULSTERONE (Z FORM)
• GUGGULSTERONE Z
• Guggulsterone Z (25 mg)
• GUGGULSTERONE Z(P)
• GUGULSTERONE
• Neuropeptide W-23 (human)
• Z-Gugglesterone
• Z-Guggulsteron
• Z-guggulsterone
• Guggulsterones E&Z
• B6925
• (8S,9R,10R,13R,14S,17E)-17-Ethylidene-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]p
• Guglip
• Gugulipid
• Z/E-Guggulsterone
• 17-ethylidene-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthrene-3,16-dione
• 95975-55-6
• DTXSID40860564
• FT-0775647
• HMS3268F19
• Q27163732
• E-Gugglesterone
• CHEBI:135338
• CHEMBL410683
• (1Z,3aS,3bR,9aR,9bS,11aS)-1-ethylidene-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-2,7-dione
• Guggulsterone Z, United States Pharmacopeia (USP) Reference Standard
• 39025-23-5
• NCGC00091910-01
• (Z)-Pregna-4,17(20)-diene-3,16-dione
• DTXSID1033539
• AS-79083
• MFCD01310757
• DA-53782
• 4,17(20)-trans-Pregnadiene-3,16-dione
• CCG-267610
• GUGGULSTERONE Z (CONSTITUENT OF GUGGUL) [DSC]
• S3792
• DA-68827
• UNII-6CST3U34GN
• pregna-4,17Z(20)-diene-3,16-dione
• Guggulsterone; Guglip; Gugulipid;
• HY-107738
• (1S,2R,10R,11S,14Z,15S)-14-ethylidene-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-ene-5,13-dione
• Q27264514
• CHEBI:229515
• GUGGULSTERONE Z [USP-RS]
• Guggulsterone, (Z)-
• (8R,9S,10R,13S,14S,17Z)-17-ethylidene-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthrene-3,16-dione
• Pregna-4,17(20)-diene-3,16-dione, (17Z)-
• GUGGULSTERONE Z-FORM
• Pregna-4,17(20)-diene-3,16-dione
• Tox21_202518
• Guggulsterones Z
• BCP18087
• (17Z)-Guggulsterone
• (Z)-Guggulsterone, analytical standard
• GS
• AC-28813
• CAS-39025-23-5
• (Z)-Guggulsterone, >=89% (HPLC), powder
• AKOS015963432
• BRD-K26674531-001-02-1
• GUGGULSTERONE Z-FORM [MI]
• DTXCID9013539
• BDBM21725
• NCGC00260067-01
• AC-6215
• (17Z)-pregna-4,17-diene-3,16-dione
• Cis-Guggulsterone
• CS-0029421
• G60934
• BRD-K26674531-001-01-3
• 6CST3U34GN
• 4,17(20)-cis-Pregnadiene-3,6-dione
• SCHEMBL141657

• Inchi： 1S/C21H28O2/c1-4-16-19(23)12-18-15-6-5-13-11-14(22)7-9-20(13,2)17(15)8-10-21(16,18)3/h4,11,15,17-18H,5-10,12H2,1-3H3/t15-,17+,18+,20+,21-/m1/s1
• InChI Key： WDXRGPWQVHZTQJ-NRJJLHBYSA-N
• SMILES： C[C@@]12C(=CC)C(=O)C[C@H]1[C@@H]1CCC3=CC(CC[C@]3(C)[C@H]1CC2)=O

Computed Properties

• Exact Mass: 312.20900
• Monoisotopic Mass: 312.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 34.1
• XLogP3: 3.9

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 463.3±45.0 °C at 760 mmHg
• Flash Point: 172.3±25.7 °C
• Refractive Index: 1.557
• Solubility: DMSO: 5 mg/mL
• PSA: 34.14000
• LogP: 4.64360
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Guggulsterone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R37
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R37
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives

Additional information on Guggulsterone

Recent Advances in Guggulsterone (95975-55-6) Research: Implications for Chemical Biology and Medicine

Guggulsterone (CAS: 95975-55-6), a bioactive phytosterol derived from the resin of the Commiphora mukul tree, has garnered significant attention in recent years due to its multifaceted pharmacological properties. This research brief synthesizes the latest findings on Guggulsterone, focusing on its molecular mechanisms, therapeutic potential, and emerging applications in chemical biology and medicine. The compound's unique structure and biological activity make it a promising candidate for drug development, particularly in metabolic disorders, inflammation, and oncology.

Recent studies have elucidated the molecular targets of Guggulsterone, including the farnesoid X receptor (FXR) and the pregnane X receptor (PXR). These nuclear receptors play critical roles in bile acid metabolism, lipid homeostasis, and drug metabolism. A 2023 study published in Nature Chemical Biology demonstrated that Guggulsterone acts as a selective antagonist of FXR, modulating bile acid synthesis and cholesterol metabolism. This finding has significant implications for the treatment of metabolic disorders such as hypercholesterolemia and non-alcoholic fatty liver disease (NAFLD).

In the field of oncology, Guggulsterone has shown promising anti-cancer properties. A 2024 preclinical study in Cancer Research revealed that Guggulsterone inhibits the proliferation of pancreatic cancer cells by downregulating the NF-κB signaling pathway. The study also highlighted the compound's ability to sensitize cancer cells to conventional chemotherapy, suggesting its potential as an adjunct therapy. These findings are particularly relevant given the limited treatment options for pancreatic cancer, which remains one of the most aggressive malignancies.

Beyond its metabolic and anti-cancer effects, Guggulsterone has demonstrated anti-inflammatory and immunomodulatory activities. A recent study in Journal of Medicinal Chemistry (2024) reported that Guggulsterone suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 by inhibiting the activation of macrophages. This property positions Guggulsterone as a potential therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD).

Despite these promising findings, challenges remain in the clinical translation of Guggulsterone. Issues such as bioavailability, pharmacokinetics, and formulation stability need to be addressed. Recent advancements in drug delivery systems, including nanoparticle-based formulations, offer potential solutions to these challenges. A 2023 study in Advanced Drug Delivery Reviews explored the use of lipid-based nanoparticles to enhance the oral bioavailability of Guggulsterone, paving the way for more effective therapeutic applications.

In conclusion, Guggulsterone (95975-55-6) represents a versatile bioactive compound with broad therapeutic potential. Its ability to modulate key molecular targets, coupled with its favorable safety profile, makes it an attractive candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and conducting rigorous clinical trials to validate its efficacy in humans. As the field of chemical biology continues to evolve, Guggulsterone is poised to play an increasingly important role in the development of novel therapeutics.